Cas no 294211-85-1 ([2,2':6',2''-Terpyridine]-4'-carboxylicacid, 5,5''-dimethyl- (9CI))
294211-85-1 structure
Product Name:[2,2':6',2''-Terpyridine]-4'-carboxylicacid, 5,5''-dimethyl- (9CI)
CAS No:294211-85-1
MF:C18H15N3O2
MW:305.330603837967
CID:239596
PubChem ID:2762482
Update Time:2025-04-19
[2,2':6',2''-Terpyridine]-4'-carboxylicacid, 5,5''-dimethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- [2,2':6',2''-Terpyridine]-4'-carboxylicacid, 5,5''-dimethyl- (9CI)
- 5,5-Dimethyl-[2,2:6,2-terpyridine]-4-carboxylic acid
- 2,6-bis(5-methylpyridin-2-yl)pyridine-4-carboxylic acid
- 5,5''-DIMETHYL-2,2':6',2''-TERPYRIDINE-4'-CARBOXYLIC ACID
- 5,5''-DIMETHYL-[2,2':6',2''-TERPYRIDINE]-4'-CARBOXYLICACID
- J-400684
- DTXSID70376249
- 5,5''-DIMETHYL-[2,2':6',2''-TERPYRIDINE]-4'-CARBOXYLIC ACID
- 2, 6-bis(5-methylpyridin-2-yl)pyridine-4-carboxylic acid
- FT-0619777
- 294211-85-1
-
- Inchi: 1S/C18H15N3O2/c1-11-3-5-14(19-9-11)16-7-13(18(22)23)8-17(21-16)15-6-4-12(2)10-20-15/h3-10H,1-2H3,(H,22,23)
- InChI Key: ONKZNQJYOBPKCW-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C2C=CC(C)=CN=2)N=C(C=1)C1C=CC(C)=CN=1)=O
Computed Properties
- Exact Mass: 305.11655
- Monoisotopic Mass: 305.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 76Ų
Experimental Properties
- PSA: 75.97
[2,2':6',2''-Terpyridine]-4'-carboxylicacid, 5,5''-dimethyl- (9CI) Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
294211-85-1 ([2,2':6',2''-Terpyridine]-4'-carboxylicacid, 5,5''-dimethyl- (9CI)) Related Products
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